6-Hydroxy-4-oxo-4H-1-benzopyran-2-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
6-Hydroxy-4-oxo-4H-1-benzopyran-2-carboxylic acid, also known as 4-Oxo-4H-1-Benzopyran-2-carboxylic acid or Chromocarb, is a chemical compound with the empirical formula C10H6O4 . It has a molecular weight of 190.15 . This compound acts as an inhibitor of monoamine oxidase A & B and also functions as a novel type of tyrosine phosphatase 1B inhibitor in studies .
Molecular Structure Analysis
The molecular structure of 6-Hydroxy-4-oxo-4H-1-benzopyran-2-carboxylic acid can be represented by the SMILES stringOC(=O)C1=CC(=O)c2ccccc2O1
. This indicates that the molecule contains a benzopyran ring with carboxylic acid and ketone functional groups. For a detailed structural analysis, it is recommended to use molecular modeling software. Physical And Chemical Properties Analysis
6-Hydroxy-4-oxo-4H-1-benzopyran-2-carboxylic acid is a powder that decomposes at 260 °C . It is soluble in alcohol and ammonium hydroxide, but very slightly soluble in water .Scientific Research Applications
Inhibitor of Monoamine Oxidase A & B
This compound acts as an inhibitor of monoamine oxidase A & B . Monoamine oxidases are enzymes that catalyze the oxidation of monoamines, which are neurotransmitters such as dopamine, serotonin, and norepinephrine. By inhibiting these enzymes, this compound could potentially be used in the treatment of disorders related to these neurotransmitters.
Tyrosine Phosphatase 1B Inhibitor
It also functions as a novel type of tyrosine phosphatase 1B inhibitor . Tyrosine phosphatase 1B is an enzyme that plays a key role in the negative regulation of insulin signaling, and its inhibition could potentially be beneficial in the treatment of type 2 diabetes and obesity.
Antiproliferative Activity
The biological significance of benzopyran-4-ones as cytotoxic agents against multi-drug resistant cancer cell lines has been explored . This compound, in particular, has shown significant antiproliferative activities against a panel of six cancer cell lines .
Anti-Inflammatory Agents
Isoxazoles, which are part of the structure of this compound, are known to have anti-inflammatory properties . Therefore, this compound could potentially be used in the treatment of inflammatory diseases.
Nasal Absorption Studies
The nasal absorption of this compound has been investigated in male Wistar rats . Such studies are crucial in understanding the pharmacokinetics of the compound, which can inform its potential use in drug delivery systems.
Design and Synthesis of Hybrid Compounds
The structure of this compound has been used in the design and synthesis of hybrid compounds, combining the properties of benzopyran-4-ones and isoxazoles . These hybrid compounds have shown promising antiproliferative activity against cancer cell lines .
Mechanism of Action
Target of Action
The primary target of 6-Hydroxy-4-oxo-4H-1-benzopyran-2-carboxylic acid is Monoamine Oxidase A & B . These enzymes are involved in the breakdown of monoamine neurotransmitters and thus play a crucial role in the regulation of mood and behavior .
Mode of Action
6-Hydroxy-4-oxo-4H-1-benzopyran-2-carboxylic acid acts as an inhibitor of Monoamine Oxidase A & B . By inhibiting these enzymes, it prevents the breakdown of monoamine neurotransmitters, leading to an increase in their levels . This compound also functions as a novel type of Tyrosine Phosphatase 1B inhibitor .
Biochemical Pathways
The inhibition of Monoamine Oxidase A & B affects the monoamine neurotransmitter pathways . The increase in monoamine neurotransmitter levels can have various downstream effects, including mood elevation and potential antidepressant effects .
Pharmacokinetics
It is known that the compound is soluble in alcohol and ammonium hydroxide, but very slightly soluble in water . This suggests that its bioavailability may be influenced by these solubility characteristics.
Result of Action
The inhibition of Monoamine Oxidase A & B by 6-Hydroxy-4-oxo-4H-1-benzopyran-2-carboxylic acid leads to an increase in the levels of monoamine neurotransmitters . This can result in mood elevation and potential antidepressant effects .
Action Environment
The action, efficacy, and stability of 6-Hydroxy-4-oxo-4H-1-benzopyran-2-carboxylic acid can be influenced by various environmental factors. For instance, its solubility characteristics suggest that the presence of alcohol or ammonium hydroxide could enhance its absorption and bioavailability . .
Safety and Hazards
properties
IUPAC Name |
6-hydroxy-4-oxochromene-2-carboxylic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H6O5/c11-5-1-2-8-6(3-5)7(12)4-9(15-8)10(13)14/h1-4,11H,(H,13,14) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UUJLPOSAJLERCK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1O)C(=O)C=C(O2)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H6O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
206.15 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-Hydroxy-4-oxo-4H-chromene-2-carboxylic acid | |
CAS RN |
14718-40-2 |
Source
|
Record name | 6-Hydroxy-4H-4-oxochromene-2-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.